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For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-1-Methoxypropan-2-amine hydrochloride is a chiral primary amine salt of significant

interest in synthetic organic chemistry. Its structural features, including a stereogenic center

and a methoxy group, make it a valuable building block for the synthesis of complex molecules,

particularly in the fields of pharmaceutical and agrochemical development. The hydrochloride

salt form offers improved stability and handling characteristics compared to the free amine.

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of (R)-1-Methoxypropan-2-amine hydrochloride, with a focus on

detailed methodologies and structured data for laboratory use.

Chemical and Physical Properties
(R)-1-Methoxypropan-2-amine hydrochloride is typically a white crystalline solid.[1] It is

soluble in water and polar organic solvents.[1] While extensive experimental data for the

hydrochloride salt is not readily available in the literature, the properties of the corresponding

free amine, (R)-1-Methoxypropan-2-amine, have been reported and are provided for reference.

Commercial suppliers note that for the hydrochloride salt, analytical data is not always collected

as it is supplied for early discovery research.
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Table 1: Physicochemical Properties

Property Value Source

IUPAC Name
(2R)-1-methoxypropan-2-

amine hydrochloride
N/A

Molecular Formula C₄H₁₂ClNO

Molecular Weight 125.60 g/mol

Appearance Solid

CAS Number 626220-76-6 [2]

SMILES String COC--INVALID-LINK--C.Cl

InChI Key
RVDUOVVHQKMQLM-

PGMHMLKASA-N

Table 2: Properties of the Free Amine ((R)-1-Methoxypropan-2-amine)

Property Value Source

Molecular Formula C₄H₁₁NO N/A

Molecular Weight 89.14 g/mol N/A

Boiling Point 92.5-93.5 °C / 743 mmHg N/A

Density 0.845 g/mL at 25 °C N/A

Flash Point 9 °C (closed cup) N/A

pKa (Predicted) 8.84 ± 0.10 N/A

Synthesis Methodologies
The synthesis of (R)-1-Methoxypropan-2-amine hydrochloride can be approached through

several routes, primarily involving the asymmetric synthesis of the chiral amine followed by salt

formation. The two main strategies are chemical synthesis via reductive amination and

biocatalytic synthesis.
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Chemical Synthesis: Asymmetric Reductive Amination
Asymmetric reductive amination of the prochiral ketone, 1-methoxy-2-propanone, is a common

method for producing chiral amines. This can be achieved using a chiral auxiliary or a chiral

catalyst. A subsequent step involves the formation of the hydrochloride salt.
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Chemical Synthesis Workflow
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Biocatalytic Synthesis Workflow
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Potential Application Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b591868#iupac-name-for-r-1-methoxypropan-2-
amine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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